Cas no 122567-66-2 (DSPE-Biotin)

DSPE-Biotin (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-biotin) is a phospholipid conjugate widely used in bioconjugation and membrane research. Its key advantages include a stable biotin moiety, enabling strong affinity interactions with streptavidin or avidin for targeted labeling and immobilization applications. The distearoyl lipid tail provides excellent anchoring properties in lipid bilayers, making it suitable for liposome functionalization and model membrane studies. The product exhibits high purity and consistent performance in assays requiring precise biomolecular recognition. Its amphiphilic nature allows integration into hydrophobic environments while retaining biotin accessibility, facilitating applications in drug delivery, biosensing, and cellular targeting. The compound is typically supplied in lyophilized form for ease of storage and reconstitution.
DSPE-Biotin structure
DSPE-Biotin structure
Product name:DSPE-Biotin
CAS No:122567-66-2
MF:C51H96N3O10PS
MW:974.360816001892
CID:4738472

DSPE-Biotin Chemical and Physical Properties

Names and Identifiers

    • DSPE-Biotin
    • Inchi: 1S/C51H96N3O10PS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-37-48(56)61-41-44(64-49(57)38-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)42-63-65(59,60)62-40-39-52-47(55)36-34-33-35-46-50-45(43-66-46)53-51(58)54-50/h44-46,50H,3-43H2,1-2H3,(H,52,55)(H,59,60)(H2,53,54,58)
    • InChI Key: NVXRHCPWTBEHCJ-UHFFFAOYSA-N
    • SMILES: C(OC(=O)CCCCCCCCCCCCCCCCC)(COP(=O)(O)OCCNC(=O)CCCCC1C2NC(=O)NC2CS1)COC(=O)CCCCCCCCCCCCCCCCC

DSPE-Biotin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI AN KANG FU NUO Biotechnology Co., Ltd.
BBBE-34-100mg
DSPE-Biotin
122567-66-2 >95.00%
100mg
¥4000.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BBBE-34-50mg
DSPE-Biotin
122567-66-2 >95.00%
50mg
¥2800.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BBBE-34-25mg
DSPE-Biotin
122567-66-2 >95.00%
25mg
¥1950.0 2023-09-19

DSPE-Biotin Related Literature

Additional information on DSPE-Biotin

Comprehensive Guide to DSPE-Biotin (CAS No. 122567-66-2): Applications, Properties, and Research Insights

DSPE-Biotin, chemically identified by CAS No. 122567-66-2, is a specialized phospholipid conjugate widely utilized in biomedical research and drug delivery systems. This compound combines the structural properties of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) with the high-affinity binding capabilities of biotin, making it a versatile tool for targeted drug delivery, nanoparticle functionalization, and diagnostic assays. Its unique molecular architecture enables seamless integration into liposomal membranes while retaining the ability to bind streptavidin or avidin with exceptional specificity.

In recent years, the demand for DSPE-Biotin has surged due to its pivotal role in advancing personalized medicine and nanotechnology-based therapeutics. Researchers frequently search for "DSPE-Biotin conjugation protocols," "biotinylated lipid applications," and "CAS 122567-66-2 solubility," reflecting its diverse utility. The compound's amphiphilic nature allows it to self-assemble into lipid bilayers, facilitating the development of stealth liposomes for prolonged circulation in vivo—a critical feature for cancer therapeutics and vaccine adjuvants.

The biotin moiety in DSPE-Biotin (122567-66-2) enables robust molecular recognition, with applications spanning ELISA, flow cytometry, and surface plasmon resonance (SPR). A trending research focus involves its use in exosome labeling, where biotinylation permits precise tracking of extracellular vesicles in liquid biopsy studies. This aligns with the growing interest in "non-invasive diagnostics" and "exosome-based drug delivery"—topics dominating 2023's scientific literature.

From a chemical perspective, DSPE-Biotin exhibits excellent stability under physiological conditions (pH 7.4, 37°C), with its distearoyl chains providing membrane rigidity. The compound's PEGylation compatibility further enhances its utility in creating long-circulating nanocarriers, addressing common challenges like opsonization and reticuloendothelial system (RES) clearance. These properties make it indispensable for developing next-generation biologics, particularly mRNA vaccines and gene therapies.

Quality control of CAS 122567-66-2 involves rigorous HPLC purity analysis and mass spectrometry verification, ensuring optimal performance in sensitive applications. Recent innovations include its incorporation into quantum dot coatings for multiplexed imaging and biosensor interfaces for real-time biomarker detection. Such advancements respond to the increasing demand for "high-sensitivity detection reagents" and "multifunctional nanomaterials" in translational research.

As the scientific community explores precision targeting strategies, DSPE-Biotin continues to evolve. Emerging studies investigate its synergy with click chemistry for modular nanoparticle assembly and its role in artificial cell membrane engineering. With its proven track record in theranostic applications and adaptability to emerging technologies, this phospholipid derivative remains at the forefront of bioconjugation chemistry and nanomedicine innovation.

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